![molecular formula C16H15ClO5 B2692918 {6-chloro-4-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}acetic acid CAS No. 887833-97-8](/img/structure/B2692918.png)
{6-chloro-4-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}acetic acid
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Description
{6-chloro-4-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}acetic acid is a useful research compound. Its molecular formula is C16H15ClO5 and its molecular weight is 322.74. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of related chromene compounds, including variants like "{6-chloro-4-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}acetic acid," involves condensation reactions that have been foundational in developing new chemical entities with potential biological activities. For example, Yamaguchi et al. (1992) detailed the preparation of (2-Methyl-2H-chromen-2-yl)acetic acid derivatives through condensation, demonstrating the versatility of chromene scaffolds in synthetic chemistry Yamaguchi et al., 1992.
Biological Applications and Effects
- The design and synthesis of thiazolidin-4-ones based on chromene derivatives showcase the compound's utility in creating molecules with potential antibacterial activity. Čačić et al. (2009) synthesized a series of compounds starting from a chromene acetic acid methyl ester, highlighting the compound's role as a precursor in developing new antimicrobial agents Čačić et al., 2009.
Analytical Applications
- Chromene derivatives have also found applications in analytical chemistry as reagents for the detection and quantification of other substances. For instance, Bishnoi et al. (2004) explored the use of a chromene derivative for the spectrophotometric determination of molybdenum, demonstrating the compound's potential as an analytical reagent Bishnoi et al., 2004.
Environmental Chemistry
- The atmospheric oxidation pathways of acetic acid, a structurally related molecule, have been studied to understand the environmental fate of such compounds. Rosado-Reyes and Francisco (2006) detailed the reaction mechanisms of acetic acid with OH radicals, shedding light on the potential atmospheric behavior of structurally similar chromene derivatives Rosado-Reyes & Francisco, 2006.
properties
IUPAC Name |
2-[6-chloro-4-methyl-7-(2-methylprop-2-enoxy)-2-oxochromen-3-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClO5/c1-8(2)7-21-14-6-13-10(4-12(14)17)9(3)11(5-15(18)19)16(20)22-13/h4,6H,1,5,7H2,2-3H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUKJSQGUBAGOAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)OC2=CC(=C(C=C12)Cl)OCC(=C)C)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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